Cas no 2171802-88-1 (2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}oxy)propanoic acid)

• Product Name: 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}oxy)propanoic acid
• CAS No: 2171802-88-1
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6557350
• PubChem ID: 165804355
• Update Time: 2025-10-28

2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}oxy)propanoic acid
• EN300-1546978
• 2-({[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}oxy)propanoic acid
• 2171802-88-1

• Inchi： 1S/C25H21FN2O6/c1-14(24(30)31)34-28-23(29)20-11-10-15(12-22(20)26)27-25(32)33-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,14,21H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： IVTGGOIHWCIHKG-UHFFFAOYSA-N
• SMILES： FC1=C(C(NOC(C(=O)O)C)=O)C=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}oxy)propanoic acid

Compound CAS No. 2171802-88-1: A Comprehensive Overview

The compound with CAS No. 2171802-88-1, named 2-{[4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-fluorophenyl]formamido}oxy}propanoic acid, is a highly specialized chemical entity with significant potential in the fields of drug delivery, bioconjugation, and advanced materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl moiety, and a propanoic acid backbone. The presence of these functional groups makes it versatile for various applications in modern chemistry and biology.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in stabilizing the amino group attached to the fluorophenyl ring, ensuring the integrity of the molecule during synthesis and subsequent reactions.

The fluorophenyl moiety in this compound introduces electronic and steric effects that can influence its reactivity and solubility properties. Fluorine atoms are known for their high electronegativity, which can enhance the molecule's ability to participate in hydrogen bonding or other non-covalent interactions. This feature is particularly advantageous in applications requiring selective binding or recognition, such as in drug design or biosensor development.

The propanoic acid backbone provides a flexible platform for further functionalization. Propanoic acid derivatives are commonly used as building blocks in organic synthesis due to their ability to form esters, amides, and other derivatives through simple chemical transformations. In this compound, the propanoic acid group serves as a connecting unit between the Fmoc-amino-fluorophenyl moiety and other functional groups, enabling the construction of larger molecular architectures.

Recent advancements in click chemistry have opened new avenues for utilizing this compound in bioconjugation reactions. The ability to perform efficient and selective ligation reactions has made it possible to incorporate this compound into complex molecular systems, such as nanoparticles or polymer networks. For instance, researchers have explored its use as a linker in the construction of stimuli-responsive materials, where its unique properties contribute to the material's dynamic behavior under external stimuli.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and oxidation reactions. The synthesis strategy often begins with the preparation of intermediate compounds that incorporate key functional groups before their final assembly into the target molecule. Optimization of reaction conditions is crucial to ensure high yields and purity levels.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the identity and purity of this compound. These analytical tools provide detailed insights into the molecular structure and help identify any potential impurities or degradation products that may arise during storage or handling.

Looking ahead, ongoing research is focused on exploring novel applications for this compound in areas such as drug delivery systems and diagnostic imaging agents. Its unique combination of functional groups makes it an attractive candidate for developing targeted therapies or imaging probes that can interact specifically with biological targets.